Cas no 941918-87-2 (1-(4-fluorobenzenesulfonyl)-N-5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-ylpiperidine-4-carboxamide)

• Product Name: 1-(4-fluorobenzenesulfonyl)-N-5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-ylpiperidine-4-carboxamide
• CAS No: 941918-87-2
• MF: C₂₁H₂₁FN₄O₅S
• MW: 460.478646993637
• CID: 5448335
• Update Time: 2025-10-29

1-(4-fluorobenzenesulfonyl)-N-5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-ylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)sulfonyl-N-[5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-yl]piperidine-4-carboxamide
• 1-(4-fluorobenzenesulfonyl)-N-5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-ylpiperidine-4-carboxamide

• Inchi： 1S/C21H21FN4O5S/c1-30-17-4-2-3-15(13-17)20-24-25-21(31-20)23-19(27)14-9-11-26(12-10-14)32(28,29)18-7-5-16(22)6-8-18/h2-8,13-14H,9-12H2,1H3,(H,23,25,27)
• InChI Key： GRGDRXYOQVSURV-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(F)C=C2)(=O)=O)CCC(C(NC2=NN=C(C3=CC=CC(OC)=C3)O2)=O)CC1

Additional information on 1-(4-fluorobenzenesulfonyl)-N-5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-ylpiperidine-4-carboxamide

1-(4-Fluorobenzenesulfonyl)-N-5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-ylpiperidine-4-carboxamide: A Comprehensive Overview

The compound with CAS No. 941918-87-2, known as 1-(4-fluorobenzenesulfonyl)-N-5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-ylpiperidine-4-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a fluorobenzenesulfonyl group, a methoxyphenyl moiety, and a piperidine ring fused with an oxadiazole heterocycle. These structural elements contribute to its unique chemical properties and potential applications.

Recent studies have highlighted the importance of sulfonamide groups in drug design, particularly in enhancing bioavailability and stability. The presence of the fluorobenzenesulfonyl group in this compound suggests that it may exhibit improved pharmacokinetic properties compared to similar compounds lacking such functionality. Additionally, the methoxyphenyl group is known to enhance lipophilicity, which can be advantageous in drug delivery systems.

The oxadiazole ring is a heterocyclic structure that is often associated with increased reactivity and selectivity in chemical reactions. In this compound, the oxadiazole is further substituted with a piperidine ring, which introduces additional flexibility and potential for hydrogen bonding. This combination of structural features makes the compound a promising candidate for use in antiviral agents, antibiotics, and other therapeutic applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of coupling reactions and cyclization processes. Researchers have reported that the synthesis of 1-(4-fluorobenzenesulfonyl)-N-5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-ylpiperidine-4-carboxamide involves multiple steps, including nucleophilic aromatic substitution and amidation reactions. These methods have been optimized to achieve high yields and purity levels, making the compound more accessible for further research.

In terms of biological activity, this compound has shown remarkable potential as an inhibitor of certain enzymes involved in disease pathways. For instance, studies have demonstrated its ability to inhibit cysteine proteases, which are implicated in conditions such as malaria and cancer. The selectivity of this compound for specific targets suggests that it could serve as a lead molecule for drug development programs targeting these diseases.

The integration of multiple functional groups into this molecule also opens up possibilities for its use in materials science. For example, the presence of aromatic rings and heterocycles may confer electronic properties suitable for applications in organic electronics or sensors. Researchers are currently exploring these avenues to determine the full scope of this compound's utility.

In conclusion, 1-(4-fluorobenzenesulfonyl)-N-5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-ylpiperidine-4-carboxamide represents a cutting-edge advancement in organic synthesis and materials science. Its unique structure and diverse functional groups make it a versatile compound with potential applications across multiple disciplines. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing both medicinal chemistry and materials science.